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Compound of Interest

Compound Name: 1,1-Dibromopentane

Cat. No.: B15482941 Get Quote

Technical Guide: 1,1-Dibromopentane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,1-Dibromopentane, including its molecular formula and weight. It also outlines

a general experimental protocol for its synthesis and presents a visual representation of the

synthetic workflow.

Core Data Presentation
The quantitative data for 1,1-Dibromopentane are summarized in the table below for easy

reference and comparison.
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Property Value

Molecular Formula C₅H₁₀Br₂[1]

Molecular Weight 229.94 g/mol [1]

CAS Number 13320-56-4[1]

IUPAC Name 1,1-dibromopentane[1]

Synonyms Pentane, 1,1-dibromo-[1]

Boiling Point 189 °C (estimate)

Melting Point -28.63 °C (estimate)

Density 1.654 g/mL (estimate)

Synthesis of 1,1-Dibromopentane: Experimental
Protocol
A common method for the synthesis of gem-dibromoalkanes, such as 1,1-Dibromopentane,

involves the reaction of an aldehyde with a brominating agent like phosphorus pentabromide.

The following is a generalized experimental protocol for such a transformation.

Reaction:

Pentanal + PBr₅ → 1,1-Dibromopentane + POBr₃

Materials:

Pentanal

Phosphorus pentabromide (PBr₅)

Anhydrous diethyl ether or other suitable inert solvent

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

reflux condenser with a drying tube, and a dropping funnel, place phosphorus pentabromide.

Solvent Addition: Add a suitable anhydrous solvent, such as diethyl ether, to the flask to

create a slurry.

Reactant Addition: Cool the flask in an ice bath. Dissolve pentanal in the same anhydrous

solvent and add it to the dropping funnel. Add the pentanal solution dropwise to the stirred

slurry of phosphorus pentabromide at a rate that maintains the reaction temperature below

10 °C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. The reaction mixture may then be gently heated to reflux for a period to

ensure the reaction goes to completion. The progress of the reaction can be monitored by

thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully pour

the reaction mixture over crushed ice to quench the excess phosphorus pentabromide.
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Extraction: Transfer the mixture to a separatory funnel. The organic layer is separated, and

the aqueous layer is extracted with additional portions of the solvent.

Washing: Combine the organic layers and wash sequentially with cold water, saturated

sodium bicarbonate solution (to neutralize any acidic byproducts), and brine.

Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or

sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a

rotary evaporator.

Purification: The crude 1,1-Dibromopentane is then purified by fractional distillation under

reduced pressure to yield the final product.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1,1-Dibromopentane from

pentanal.
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Caption: Synthetic workflow for 1,1-Dibromopentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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